Cas no 13673-87-5 (Coenzyme A, S-(9Z,12Z,15Z)-9,12,15-octadecatrienoate)

• Product Name: Coenzyme A, S-(9Z,12Z,15Z)-9,12,15-octadecatrienoate
• CAS No: 13673-87-5
• Molecular Formula: C₃₉H₆₆N₇O₁₇P₃S
• Molecular Weight: 1029.96444
• CID: 198611
• PubChem ID: 170421

Coenzyme A, S-(9Z,12Z,15Z)-9,12,15-octadecatrienoate Properties

Names and Identifiers

• Coenzyme A,S-(9Z,12Z,15Z)-9,12,15-octadecatrienoate
• Linoleoyl coenzyme A
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethy
• Linolenoyl-CoA
• Linolenoyl coenzyme A
• (Z,Z,Z)-9,12,15-Octadecatrienoyl-CoA
• Coenzyme A, S-linolenate (8CI)
• Coenzyme A, S-9,12,15-octadecatrienoate, (Z,Z,Z)-
• Coenzyme A, S-(9Z,12Z,15Z)-9,12,15-octadecatrienoate
• Coenzyme A, S-9,12-octadecadienoate
• S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octadeca-9,12-dienethioate
• DTXSID301295158
• YECLLIMZHNYFCK-LFZQUHGESA-N
• SCHEMBL19181355
• 13673-87-5
• Coenzyme A, S-linolenate (8CI)
• (Z,Z,Z)-9,12,15-Octadecatrienoyl-CoA
• Linolenoyl coenzyme A
• Linolenoyl-CoA

• InChIKey： YECLLIMZHNYFCK-RQHJKPPISA-N
• Inchi： InChI=1S/C39H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(48)67-23-22-41-29(47)20-21-42-37(51)34(50)39(2,3)25-60-66(57,58)63-65(55,56)59-24-28-33(62-64(52,53)54)32(49)38(61-28)46-27-45-31-35(40)43-26-44-36(31)46/h8-9,11-12,26-28,32-34,38,49-50H,4-7,10,13-25H2,1-3H3,(H,41,47)(H,42,51)(H,55,56)(H,57,58)(H2,40,43,44)(H2,52,53,54)/b9-8+,12-11+/t28-,32-,33-,34+,38-/m1/s1
• SMILES： CCCCC/C=C/C/C=C/CCCCCCCC(SCCNC(CCNC([C@@H](C(COP(OP(OC[C@H]1O[C@@H](N2C=NC3=C(N=CN=C23)N)[C@H](O)[C@@H]1OP(=O)(O)O)(O)=O)(O)=O)(C)C)O)=O)=O)=O

Computed Properties

• Exact Mass: 1029.345
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 22
• Rotatable Bond Count: 34
• Monoisotopic Mass: 1029.345
• Heavy Atom Count: 67
• Complexity: 1750
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 389Ų

Experimental Properties

• LogP: 6.74000
• PSA: 425.34000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters Acyl CoAs
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Acyl CoAs